Cas no 1261832-54-5 (Methyl 3,6-bis(3-(trifluoromethoxy)phenyl)picolinate)

• Product Name: Methyl 3,6-bis(3-(trifluoromethoxy)phenyl)picolinate
• CAS No: 1261832-54-5
• MF: C₂₁H₁₃F₆NO₄
• MW: 457.322646856308
• CID: 4987148
• Update Time: 2025-06-07

Methyl 3,6-bis(3-(trifluoromethoxy)phenyl)picolinate Chemical and Physical Properties

Names and Identifiers

• Methyl 3,6-bis(3-(trifluoromethoxy)phenyl)picolinate

• Inchi： 1S/C21H13F6NO4/c1-30-19(29)18-16(12-4-2-6-14(10-12)31-20(22,23)24)8-9-17(28-18)13-5-3-7-15(11-13)32-21(25,26)27/h2-11H,1H3
• InChI Key： IYVLLIBKVYDNBP-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(=C1)C1C=CC(C2C=CC=C(C=2)OC(F)(F)F)=NC=1C(=O)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 628
• XLogP3: 6.7
• Topological Polar Surface Area: 57.6

Additional information on Methyl 3,6-bis(3-(trifluoromethoxy)phenyl)picolinate

Methyl 3,6-bis(3-(trifluoromethoxy)phenyl)picolinate (CAS No. 1261832-54-5): An Overview

Methyl 3,6-bis(3-(trifluoromethoxy)phenyl)picolinate (CAS No. 1261832-54-5) is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its intricate molecular framework, which includes a picolinate moiety and two trifluoromethoxy-substituted phenyl groups. The presence of these functional groups imparts distinct chemical and physical properties, making it a valuable candidate for research and development.

The chemical structure of Methyl 3,6-bis(3-(trifluoromethoxy)phenyl)picolinate can be represented as C₂₁H₁₇F₆O₄. The picolinate moiety, which is a derivative of pyridine, is known for its ability to form stable complexes with metal ions, making it useful in coordination chemistry and catalysis. The trifluoromethoxy groups, on the other hand, are electron-withdrawing substituents that significantly influence the electronic properties of the molecule. These groups enhance the lipophilicity and metabolic stability of the compound, which are crucial factors in drug design and development.

In the realm of medicinal chemistry, Methyl 3,6-bis(3-(trifluoromethoxy)phenyl)picolinate has been explored for its potential as a lead compound in the development of novel therapeutic agents. Recent studies have shown that this compound exhibits promising biological activities, including anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that Methyl 3,6-bis(3-(trifluoromethoxy)phenyl)picolinate demonstrated significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This finding suggests its potential as an anti-inflammatory agent for treating conditions like rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, Methyl 3,6-bis(3-(trifluoromethoxy)phenyl)picolinate has also shown promise in cancer research. A study conducted by researchers at the National Cancer Institute found that this compound exhibited selective cytotoxicity against various cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HCT-116). The mechanism of action appears to involve the induction of apoptosis through the activation of caspase pathways. These findings highlight the potential of Methyl 3,6-bis(3-(trifluoromethoxy)phenyl)picolinate as a lead compound for developing new anticancer drugs.

In addition to its biological activities, Methyl 3,6-bis(3-(trifluoromethoxy)phenyl)picolinate has also been investigated for its applications in materials science. The unique electronic properties conferred by the trifluoromethoxy groups make it a suitable candidate for use in organic electronics and photovoltaic devices. A recent study published in Advanced Materials reported that this compound exhibited excellent charge transport properties when incorporated into organic semiconductors. This property makes it a promising material for developing high-performance organic field-effect transistors (OFETs) and organic photovoltaic cells (OPVs).

The synthesis of Methyl 3,6-bis(3-(trifluoromethoxy)phenyl)picolinate involves several steps and requires careful control of reaction conditions to ensure high yield and purity. One common synthetic route involves the condensation of 3-(trifluoromethoxy)benzaldehyde with methyl picolinate followed by cyclization to form the desired product. The use of appropriate catalysts and solvents is crucial to optimize the reaction efficiency and minimize side reactions.

In conclusion, Methyl 3,6-bis(3-(trifluoromethoxy)phenyl)picolinate (CAS No. 1261832-54-5) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique chemical structure endows it with valuable properties that make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its biological activities and material properties, this compound is poised to play a significant role in advancing various scientific fields.